molecular formula C10H18O B10753295 DL-2-Bornanol CAS No. 6627-72-1

DL-2-Bornanol

Cat. No. B10753295
CAS RN: 6627-72-1
M. Wt: 154.25 g/mol
InChI Key: DTGKSKDOIYIVQL-NQMVMOMDSA-N
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Description

Borneol appears as a white colored lump-solid with a sharp camphor-like odor. Burns readily. Slightly denser than water and insoluble in water. Used to make perfumes.

properties

CAS RN

6627-72-1

Molecular Formula

C10H18O

Molecular Weight

154.25 g/mol

IUPAC Name

(1S,2R,4R)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-ol

InChI

InChI=1S/C10H18O/c1-9(2)7-4-5-10(9,3)8(11)6-7/h7-8,11H,4-6H2,1-3H3/t7-,8-,10-/m1/s1

InChI Key

DTGKSKDOIYIVQL-NQMVMOMDSA-N

Isomeric SMILES

C[C@]12CC[C@@H](C1(C)C)C[C@H]2O

Canonical SMILES

CC1(C2CCC1(C(C2)O)C)C

boiling_point

212 °C
Sublimes

Color/Form

White to off-white crystals
White translucent lumps
White solid
Tablets from petroleum ethe

density

Leaves from ligroin;  MP 206 °C;  BP 213 °C;  density: 1.011 g/cu cm at 20 °C. Insoluble in water;  very soluble in ethanol, ether, benzene /Borneol, (+/-)-/
1.10 g/cm cu at 20 °C

flash_point

150 °F (60 °C) /closed cup/

melting_point

202 °C
Hexanogal plates from petroleum ether;  melting point: 204 °C;  boiling point: 210 °C at 779 mm Hg /L-Borneol/
216 °C
Crystals from petroleum ether. sublimes on heating, MP: 212 °C (in a sealed tube). Practically insoluble in water. Readily soluble in alcohol, ether, chloroform /dl-Isoborneol/
Crystals from petroleum ether. MP: 214 °C. Approx optical rotation: +34.3 deg in alcohol solution /d-Isoborneol/
Crystals from petroleum ether. MP: 214 °C;  Approx optical rotation -34.3 deg in alcohol solution /l-Isoborneol/

physical_description

Borneol appears as a white colored lump-solid with a sharp camphor-like odor. Burns readily. Slightly denser than water and insoluble in water. Used to make perfumes.
Liquid
Other Solid
White translucent solid;  [Hawley]
White solid;  [Hawley]
Solid;  [Merck Index] Chunks or powder;  [Alfa Aesar MSDS]
White to off-white crystals;  piney camphoraceous aroma

solubility

In water, 738 mg/L at 25 °C
Slightly soluble in propylene glycol
Soluble in alcohol and ether
In water, 7.38X10-4 mg/L at 25 °C /l-Isoborneol/
In water, 7.4X10-4 mg/L at 25 °C /d-Isoborneol/
Insoluble in water
More soluble in most solvents than borneol
Very soluble in ethanol, diethyl ether, chloroform;  soluble in benzene
Slightly soluble in proylene glycol;  Very slightly soluble in water;  Insoluble in vegatable oils
Soluble (in ethanol)

vapor_pressure

0.03 [mmHg]
5.02X10-2 mm Hg at 25 °C

Origin of Product

United States

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